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Compound of Interest

Compound Name: 3-Iodopropionic acid

Cat. No.: B7725351 Get Quote

Purpose
This document outlines the standard operating procedure (SOP) for the safe handling, use, and

disposal of 3-Iodopropionic acid (CAS No. 141-76-4) in a laboratory setting. This SOP is

intended for researchers, scientists, and drug development professionals to ensure personnel

safety and minimize environmental impact.

Scope
This SOP applies to all laboratory personnel who handle 3-Iodopropionic acid in solid

(crystalline powder) or solution form.

Hazard Identification and Mitigation
3-Iodopropionic acid is a corrosive and hazardous substance. All personnel must be aware of

the potential hazards and necessary precautions.[1][2][3][4][5]

3.1 Hazard Summary

Corrosive: Causes severe skin burns and eye damage.[1][3][4][5]

Irritant: May cause respiratory and digestive tract irritation.[2]

Toxicity: The toxicological properties have not been fully investigated.[2]

Light Sensitive: The compound is sensitive to light.[2][3]
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3.2 Hazard Mitigation and Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 3-Iodopropionic acid, the following PPE is

mandatory:

PPE Item Specification

Eye Protection

ANSI-compliant safety glasses with side shields

or chemical splash goggles.[1] A face shield

may be required for larger quantities.

Hand Protection

Chemical-resistant gloves (e.g., nitrile). Gloves

must be inspected before use and changed

immediately if contaminated.

Body Protection
A chemical-resistant lab coat, long pants, and

closed-toe shoes.

Respiratory Protection

A NIOSH/MSHA-approved respirator should be

used when handling the powder outside of a

certified chemical fume hood.

All handling of solid 3-Iodopropionic acid and preparation of its solutions must be conducted

in a certified chemical fume hood.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Iodopropionic acid is provided

below for easy reference.
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Property Value

CAS Number 141-76-4

Molecular Formula C₃H₅IO₂

Molecular Weight 199.98 g/mol

Appearance White to light yellow crystalline powder[3]

Melting Point 80-83 °C[3][6]

Solubility Slightly soluble in water.

InChI Key KMRNTNDWADEIIX-UHFFFAOYSA-N

Safe Handling and Storage
5.1 Handling

Always handle 3-Iodopropionic acid within a certified chemical fume hood to avoid

inhalation of dust or vapors.

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.[2]

Use the smallest practical quantities for experiments.

Ensure that a safety shower and eyewash station are readily accessible.

5.2 Storage

Store in a tightly closed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.[1]

Store in a designated corrosives cabinet, away from incompatible materials such as strong

oxidizing agents and strong bases.[1]
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Emergency Procedures
6.1 Spills

Small Spills (in a fume hood):

Ensure proper PPE is worn.

Contain the spill with an absorbent material (e.g., sand or vermiculite).

Carefully sweep up the spilled material and place it in a sealed, labeled container for

hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

Alert others and the lab supervisor.

Contact the institutional Environmental Health and Safety (EHS) department.

Prevent entry into the contaminated area until cleared by EHS.

6.2 First Aid

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected

area with soap and plenty of water for at least 15 minutes. Seek immediate medical

attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
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unconscious person. Seek immediate medical attention.[2]

Waste Disposal
All waste containing 3-Iodopropionic acid (solid, solutions, and contaminated materials) must

be disposed of as hazardous chemical waste.

Collect all waste in a clearly labeled, sealed, and compatible container.

Follow all institutional and local regulations for hazardous waste disposal.

Contact the EHS department for waste pickup.

Application Notes and Protocols
Application Note 1: Inhibition of Glycolysis via
Alkylation of Glyceraldehyde-3-Phosphate
Dehydrogenase (GAPDH)
3-Iodopropionic acid is an alkylating agent that can be used in biochemical and cell-based

assays to study metabolic pathways.[6] Its primary mechanism of action is believed to be the

irreversible inhibition of the glycolytic enzyme Glyceraldehyde-3-Phosphate Dehydrogenase

(GAPDH).[1][4] This inhibition occurs through the alkylation of the catalytic cysteine residue in

the active site of GAPDH, preventing the formation of a necessary thioester intermediate in the

glycolytic pathway.[1] This makes 3-Iodopropionic acid a useful tool for studying the effects of

glycolytic inhibition on cellular processes such as proliferation, apoptosis, and energy

metabolism.

Logical Workflow for Handling 3-Iodopropionic Acid
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Caption: Workflow for the safe handling of 3-Iodopropionic acid.

Protocol 1: In Vitro Inhibition of GAPDH Activity
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This protocol describes a method to assess the inhibitory effect of 3-Iodopropionic acid on the

enzymatic activity of purified GAPDH. The assay measures the decrease in NADH absorbance

at 340 nm.

Materials:

Purified GAPDH enzyme

3-Iodopropionic acid

GAPDH Assay Buffer (e.g., 100 mM triethanolamine, 10 mM sodium phosphate, 5 mM

EDTA, pH 8.6)

Glyceraldehyde-3-phosphate (G3P) substrate solution

β-Nicotinamide adenine dinucleotide (NAD+) solution

96-well UV-transparent microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare Reagents:

Prepare a stock solution of 3-Iodopropionic acid in a suitable solvent (e.g., DMSO or

water).

Prepare working solutions of GAPDH, G3P, and NAD+ in GAPDH Assay Buffer.

Assay Setup:

In a 96-well plate, add the following to each well:

GAPDH Assay Buffer

NAD+ solution

Varying concentrations of 3-Iodopropionic acid (or vehicle control)
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Purified GAPDH enzyme

Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow

for the inhibitor to interact with the enzyme.

Initiate Reaction:

Add the G3P substrate solution to each well to start the reaction.

Measure Absorbance:

Immediately begin reading the absorbance at 340 nm every minute for 15-30 minutes.

Data Analysis:

Calculate the rate of NADH production (decrease in absorbance at 340 nm) for each

concentration of 3-Iodopropionic acid.

Plot the enzyme activity against the inhibitor concentration to determine the IC₅₀ value.

Experimental Workflow for GAPDH Inhibition Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 14 Tech Support

https://www.benchchem.com/product/b7725351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reagents Assay Setup Pre-incubate Initiate Reaction Kinetic Reading Data Analysis

Click to download full resolution via product page

Caption: Workflow for in vitro GAPDH inhibition assay.

Protocol 2: Inhibition of Glycolysis in Cultured Cells
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This protocol provides a general method for treating cultured cells with 3-Iodopropionic acid
to study its effects on cellular processes.

Materials:

Cultured cells of interest

Complete cell culture medium

3-Iodopropionic acid stock solution

Phosphate-buffered saline (PBS)

Reagents for the desired downstream assay (e.g., cell viability assay, lactate production

assay, ATP measurement kit)

Procedure:

Cell Seeding:

Seed cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates) and allow

them to adhere overnight.

Treatment:

Prepare a series of dilutions of 3-Iodopropionic acid in complete cell culture medium.

Remove the old medium from the cells and replace it with the medium containing different

concentrations of 3-Iodopropionic acid (and a vehicle control).

Incubation:

Incubate the cells for the desired period (e.g., 4, 8, 12, or 24 hours) under standard cell

culture conditions (37°C, 5% CO₂).

Downstream Analysis:
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After the incubation period, proceed with the chosen assay to assess the effects of

glycolytic inhibition.

For cell viability: Use an MTT, XTT, or similar assay.

For lactate production: Collect the cell culture supernatant and use a commercial lactate

assay kit.

For ATP levels: Lyse the cells and use a commercial ATP luminescence assay kit.

Signaling Pathway: Inhibition of Glycolysis by 3-Iodopropionic Acid
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Caption: Inhibition of glycolysis by 3-Iodopropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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